Cas no 1260671-10-0 (2-bromo-5-isocyanatopyridine)

• Product name: 2-bromo-5-isocyanatopyridine
• CAS No: 1260671-10-0
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 5565030
• PubChem ID: 72213745

2-bromo-5-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-isocyanatopyridine
• Pyridine, 2-bromo-5-isocyanato-

• Inchi： 1S/C6H3BrN2O/c7-6-2-1-5(3-8-6)9-4-10/h1-3H
• InChI Key： OUGLVBORJWXDIP-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(N=C=O)C=C1

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 260.2±20.0 °C(Predicted)
• pka: -0.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-5-isocyanatopyridine

Comprehensive Overview of 2-Bromo-5-isocyanatopyridine (CAS No. 1260671-10-0): Properties, Applications, and Industry Insights

2-Bromo-5-isocyanatopyridine (CAS No. 1260671-10-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated isocyanate derivative is widely recognized for its role as a versatile building block in organic synthesis. Its unique molecular structure, featuring both a reactive isocyanate group and a bromine substituent, makes it invaluable for constructing complex molecular architectures.

Recent trends in drug discovery have highlighted the growing demand for pyridine-based intermediates like 2-bromo-5-isocyanatopyridine. Researchers are particularly interested in its applications for developing small molecule inhibitors and bioconjugation reagents. The compound's ability to participate in click chemistry reactions and form stable urea linkages has made it a focus of numerous medicinal chemistry studies.

From a synthetic chemistry perspective, CAS 1260671-10-0 offers several advantages. The bromo substituent at the 2-position allows for subsequent cross-coupling reactions, while the 5-isocyanate group provides an excellent handle for nucleophilic addition reactions. This dual functionality enables the creation of diverse molecular scaffolds, answering the pharmaceutical industry's need for structural diversity in drug candidates.

Analytical characterization of 2-bromo-5-isocyanatopyridine typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile has been extensively studied, with particular attention to its moisture sensitivity and optimal storage conditions. These properties are crucial for researchers working on high-throughput screening platforms and combinatorial chemistry applications.

The market for specialty pyridine derivatives has seen steady growth, driven by increasing R&D investments in targeted therapies and precision medicine. 2-Bromo-5-isocyanatopyridine occupies a niche but important position in this landscape, particularly for researchers developing kinase inhibitors and protein degradation technologies. Its compatibility with parallel synthesis methods makes it especially valuable for modern drug discovery workflows.

Environmental and safety considerations for handling CAS 1260671-10-0 follow standard laboratory protocols for reactive intermediates. While not classified as extremely hazardous, proper precautions for isocyanate-containing compounds should always be observed. The compound's structure-activity relationships have been explored in various contexts, contributing to the growing body of knowledge about halogenated heterocycles in medicinal chemistry.

Future research directions for 2-bromo-5-isocyanatopyridine may explore its potential in biomaterials science and catalysis. The compound's unique electronic properties, stemming from the combination of electron-withdrawing bromine and electron-donating pyridine nitrogen, suggest possible applications in materials chemistry beyond its current pharmaceutical uses.

Supply chain dynamics for high-purity 2-bromo-5-isocyanatopyridine reflect broader trends in the fine chemicals market. With increasing emphasis on quality control and regulatory compliance, manufacturers are developing improved synthetic routes to this compound. Recent advances in continuous flow chemistry may offer more efficient production methods for this valuable chemical building block.

In conclusion, 2-bromo-5-isocyanatopyridine (CAS No. 1260671-10-0) represents an important tool for modern synthetic chemists. Its balanced reactivity profile and structural features make it particularly suited for fragment-based drug design and medicinal chemistry optimization. As research into heterocyclic compounds continues to expand, this compound will likely maintain its position as a valuable intermediate in both academic and industrial settings.